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Compound of Interest

Compound Name: 1-Bromo-3-methoxypropanol

Cat. No.: B15342849

An In-depth Technical Guide to 1-Bromo-3-
methoxypropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-methoxypropane (CAS
No. 36865-41-5), a versatile reagent in organic synthesis. The following sections detail its
chemical synonyms, physical and chemical properties, and its role in various synthetic
applications. It is important to note that the chemical name "1-Bromo-3-methoxypropanol" is
not commonly found in chemical literature; the information herein pertains to the closely related
and widely used compound, 1-Bromo-3-methoxypropane.

Synonyms in Chemical Literature

1-Bromo-3-methoxypropane is referenced in scientific literature and chemical databases under
a variety of names. Understanding these synonyms is crucial for comprehensive literature
searches and sourcing of the chemical.

e 3-BROMO-1-METHOXYPROPANE[1][2]
o 3-Bromopropyl methyl ether[1][2][3]

e 3-METHOXYPROPYLBROMIDE[1]
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e 1-Methoxy-3-bromopropane[2][4]
o 3-methoxypropyl bromide[2][5][6]
e Propane, 1-bromo-3-methoxy-[2][6]
e gamma-methoxypropyl bromide[2]
e 3-bromo-methoxypropane[2]

e 3-bromopropylmethylether[2]

o 3-methoxy-1-bromopropane[2]

e 1,3-bromomethoxypropane[2][6]
o Ether, 3-bromopropyl methyl[2]

¢ 1-bromo-3-(methyloxy)propane[2]
e 1-bromanyl-3-methoxy-propane[2]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Bromo-3-
methoxypropane, providing essential data for experimental design and safety considerations.
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Property Value References
Molecular Formula C4H9BrO [21[7]
Molecular Weight 153.02 g/mol [21[7]
CAS Number 36865-41-5 [1][2]
Appearance C.:olc')rless to light yellow clear (1]
liquid

Boiling Point 121 °C at 1013 hPa / 132°C [1]
Density 1.36 g/cm3 [1]
Flash Point 43 °C 9]
Vapor Pressure 6.6 hPa at 20 °C [9]
pH 6-7 (in H20) 9]

» Sparingly soluble in water,
Solubility _ _ [8]
soluble in organic solvents.

Applications in Organic Synthesis

1-Bromo-3-methoxypropane serves as a key intermediate in various organic syntheses,
particularly in medicinal chemistry.[1] Its primary utility lies in its function as an alkylating agent,
where the bromine atom acts as a leaving group, allowing for the introduction of the 3-
methoxypropyl group onto other molecules.[1] This functionality is leveraged in the preparation
of more complex molecules, including small drug molecules like brinzolamide.[1]

Logical Relationship of Synonyms

The following diagram illustrates the relationship between the primary IUPAC name and the
various synonyms used in the chemical literature for 1-Bromo-3-methoxypropane.
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Common Synonyms
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Synonym Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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